molecular formula C11H9ClF3N3O2 B8579913 2-(4-Chloro-2-fluoro-5-methoxyphenyl)-4-(difluoromethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 97986-18-0

2-(4-Chloro-2-fluoro-5-methoxyphenyl)-4-(difluoromethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

Cat. No.: B8579913
CAS No.: 97986-18-0
M. Wt: 307.65 g/mol
InChI Key: WCGVTAFTSAKOKS-UHFFFAOYSA-N
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Description

2-(4-Chloro-2-fluoro-5-methoxyphenyl)-4-(difluoromethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C11H9ClF3N3O2 and its molecular weight is 307.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

97986-18-0

Molecular Formula

C11H9ClF3N3O2

Molecular Weight

307.65 g/mol

IUPAC Name

2-(4-chloro-2-fluoro-5-methoxyphenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one

InChI

InChI=1S/C11H9ClF3N3O2/c1-5-16-18(11(19)17(5)10(14)15)8-4-9(20-2)6(12)3-7(8)13/h3-4,10H,1-2H3

InChI Key

WCGVTAFTSAKOKS-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=O)N1C(F)F)C2=CC(=C(C=C2F)Cl)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COc1cc(-n2nc(C)[nH]c2=O)c(F)cc1Cl
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Synthesis routes and methods II

Procedure details

A stirred mixture of 10.0 g (0.039 mole) of 1-(4-chloro-2-fluoro-5-methoxyphenyl)-4,5-dihydro-3-methyl-1,2,4-triazol-5(1H)-one, 10.0 g (0.031 mole) of tetrabutylammonium bromide and 10.0 grams (0.25 mole) of sodium hydroxide in 250 mL of cyclohexane was warmed to 60° C. Chlorodifluoromethane (10.0 g, 0.12 mole) was bubbled into the reaction mixture. After complete addition the reaction mixture was warmed to reflux where it stirred for one hour. The hot solution was decanted from a pot residue and cooled to ambient temperature. Methylene chloride was added to the cooled mixture to dissolve a solid precipitate. The mixture was washed with 10% hydrochloric acid then with an aqueous 10% sodium hydroxide solution. The organic layer was dried with anhydrous magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to yield 5.0 g of 1-(4-chloro-2-fluoro-5-methoxyphenyl)-4-difluoromethyl-4,5-dihydro-3-methyl-1,2,4-triazol-5(1H)-one; mp 86°-88° C.
Name
1-(4-chloro-2-fluoro-5-methoxyphenyl)-4,5-dihydro-3-methyl-1,2,4-triazol-5(1H)-one
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10 g
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250 mL
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